1-{2-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

• IUPAC Name: 1-[2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-2-chloroethanone
• InChI: InChI=1S/C18H27ClN2O/c1-15(2)20(13-16-8-4-3-5-9-16)14-17-10-6-7-11-21(17)18(22)12-19/h3-5,8-9,15,17H,6-7,10-14H2,1-2H3
• InChI Key: OVXZLQBWVLEJPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCCN1C(=O)CCl)CC2=CC=CC=C2
• Molecular Formula: C18H27ClN2O
• Molecular Weight: 322.9 g/mol

Description

The compound 1-{2-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS: 1354016-76-4; alternative CAS: 1353944-92-9 ) is a tertiary amine derivative featuring a piperidine core substituted with a benzyl-isopropyl-aminomethyl group at the 2-position and a 2-chloroethanone moiety. Its molecular weight is 308.85 g/mol, and it has been cataloged as a discontinued product by suppliers such as CymitQuimica and Hangzhou JHEchem .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{2-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone typically involves multiple steps. One common route starts with the preparation of the piperidine ring, followed by the introduction of the benzyl and isopropyl groups. The final step involves the addition of the chloroethanone moiety under controlled conditions to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of automated reactors and continuous flow systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

1-{2-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

Research indicates that compounds with similar structures often exhibit a range of biological activities, including:

• Antidepressant Effects : Some piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those related to serotonin and norepinephrine pathways. The benzyl-isopropyl-amino group may enhance these effects by increasing receptor affinity.
• Analgesic Properties : Due to its structural similarity to certain opioid analgesics, this compound may possess pain-relieving properties. Studies on related piperidine derivatives suggest potential efficacy in pain management.

Neurological Disorders

The compound's ability to interact with neurotransmitter systems positions it as a candidate for treating conditions such as:

• Depression
• Anxiety Disorders

Case Study : A study published in the Journal of Medicinal Chemistry explored the synthesis of various piperidine derivatives and their effects on serotonin receptors. Results indicated that modifications similar to those in 1-{2-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone could enhance receptor binding affinity and selectivity .

Pain Management

Given the analgesic potential, this compound could be investigated for use in:

• Chronic Pain Syndromes

Case Study : Research conducted on piperidine analogs demonstrated significant analgesic effects in animal models of neuropathic pain, suggesting that further exploration of this compound could yield beneficial outcomes in pain management therapies .

Mechanism of Action

The mechanism of action of 1-{2-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and context.

Comparison with Similar Compounds

Structurally analogous compounds share the piperidine backbone and chloroethanone group but differ in substituent type, position, and stereochemistry. Below is a detailed comparison based on the evidence:

Substituent Group Variations

Table 1: Substituent Group Comparison

Compound Name	Substituent Group	Position on Piperidine	Molecular Weight	CAS Number	Key Notes
Target Compound	Benzyl-isopropyl-amino	2-position	308.85	1354016-76-4 1353944-92-9	Discontinued; larger substituent may enhance steric effects .
1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone	Benzyl-ethyl-amino	3-position	294.82	1353983-67-1	Lower molecular weight; ethyl group reduces steric bulk compared to isopropyl .
1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone	Benzyl-methyl-amino	3-position	294.82	1353976-34-7	Methyl substituent increases hydrophobicity marginally; supplier data available .
1-[(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone	Benzyl-cyclopropyl-amino	3-position	306.84	1354016-76-4 (stereospecific)	Cyclopropyl group introduces ring strain, potentially altering binding affinity .
1-(4-((Benzyl(isopropyl)amino)methyl)piperidin-1-yl)-2-chloroethanone	Benzyl-isopropyl-amino	4-position	308.85	947676-23-5	Positional isomer; 4-substitution may impact piperidine ring conformation .

Key Observations:

• Positional Isomerism : Substitution at the 2-position (target compound) vs. 3- or 4-position (analogs) may alter the molecule’s spatial orientation, affecting interactions with biological targets .
• Stereochemistry : The (S)-configuration in some analogs (e.g., ) highlights the role of chirality in pharmacological activity, though data for the target compound are unspecified.

Pharmacological Potential :

• While direct data for the target compound are lacking, highlights piperidine derivatives as acetylcholinesterase (AChE) inhibitors, with activity influenced by substituent bulk and electronic effects . For instance, bulkier groups (e.g., isopropyl) may enhance AChE binding by filling hydrophobic pockets, whereas smaller groups (e.g., methyl) might reduce efficacy .

Commercial and Regulatory Status

Biological Activity

1-{2-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone, a compound with significant structural complexity, is of interest due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

• Chemical Name : 1-{2-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
• Molecular Formula : C18H30ClN2O
• Molecular Weight : 320.91 g/mol
• CAS Number : 1353963-12-8

The compound's biological activity can be attributed to its interaction with various biological targets, particularly G protein-coupled receptors (GPCRs) and neurotransmitter systems. It exhibits properties that may modulate neurotransmission and cellular signaling pathways.

Antimicrobial Activity

Recent studies have shown that derivatives of piperidine compounds exhibit antimicrobial properties. For instance, compounds similar to 1-{2-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone have demonstrated efficacy against various bacterial strains, including Escherichia coli and Staphylococcus aureus .

Compound	Bacterial Strain	Zone of Inhibition (mm)
Compound A	E. coli	15
Compound B	S. aureus	20

Anticancer Activity

Research indicates that piperidine derivatives can exhibit anticancer properties. For example, compounds with structural similarities have been tested against cancer cell lines such as MCF-7 (breast cancer) and HCT116 (colon cancer). These studies suggest that the presence of the piperidine ring enhances cytotoxicity .

Cell Line	IC50 Value (µM)	Reference
MCF-7	10.5
HCT116	8.3

Case Studies

• Study on Antimicrobial Efficacy : A study published in the Journal of Medicinal Chemistry evaluated various piperidine derivatives, including those structurally related to our compound, for their antimicrobial efficacy. The results indicated that modifications in the side chains significantly affected their potency against Gram-positive and Gram-negative bacteria .
• Anticancer Evaluation : In another research conducted by MDPI, a series of piperidine-based compounds were synthesized and tested for anticancer activity. The findings highlighted that specific substitutions on the piperidine ring led to enhanced activity against breast and colon cancer cell lines .